Cas no 1493086-34-2 (3-(3-Chloropyridin-4-yl)propan-1-ol)

3-(3-Chloropyridin-4-yl)propan-1-ol is a versatile intermediate in organic synthesis, characterized by its chloropyridine and hydroxyl functional groups. The compound's structure enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where the reactive chloropyridine moiety facilitates further derivatization. The hydroxyl group enhances solubility and provides a handle for additional modifications, such as esterification or etherification. Its stability under standard conditions makes it suitable for diverse synthetic applications. This compound is particularly valuable in medicinal chemistry for constructing biologically active molecules, leveraging its balanced reactivity and compatibility with various reaction conditions. High purity grades ensure consistent performance in research and industrial processes.
3-(3-Chloropyridin-4-yl)propan-1-ol structure
1493086-34-2 structure
Product Name:3-(3-Chloropyridin-4-yl)propan-1-ol
CAS No:1493086-34-2
MF:C8H10ClNO
MW:171.624101161957
CID:5697751
PubChem ID:65681090
Update Time:2025-10-20

3-(3-Chloropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • CS-0266448
    • 1493086-34-2
    • AKOS015020673
    • EN300-1637013
    • 3-(3-chloropyridin-4-yl)propan-1-ol
    • 3-(3-Chloro-pyridin-4-yl)-propan-1-ol
    • 4-Pyridinepropanol, 3-chloro-
    • 3-(3-Chloropyridin-4-yl)propan-1-ol
    • Inchi: 1S/C8H10ClNO/c9-8-6-10-4-3-7(8)2-1-5-11/h3-4,6,11H,1-2,5H2
    • InChI Key: WWUNCEPTQINKAY-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=CC=1CCCO

Computed Properties

  • Exact Mass: 171.0450916g/mol
  • Monoisotopic Mass: 171.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Boiling Point: 291.7±25.0 °C(Predicted)
  • pka: 14.82±0.10(Predicted)

3-(3-Chloropyridin-4-yl)propan-1-ol Pricemore >>

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Additional information on 3-(3-Chloropyridin-4-yl)propan-1-ol

Recent Advances in the Study of 3-(3-Chloropyridin-4-yl)propan-1-ol (CAS: 1493086-34-2)

In recent years, 3-(3-Chloropyridin-4-yl)propan-1-ol (CAS: 1493086-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloropyridine and propanol structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements is the optimization of the synthetic route for 3-(3-Chloropyridin-4-yl)propan-1-ol. Researchers have developed a more efficient and scalable method, reducing the number of steps and improving yield. This breakthrough is expected to facilitate large-scale production, making the compound more accessible for further research and clinical applications.

Pharmacological studies have revealed that 3-(3-Chloropyridin-4-yl)propan-1-ol exhibits significant activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in inflammatory responses. This finding opens new avenues for the development of anti-inflammatory drugs targeting chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has been investigated for its role in central nervous system (CNS) disorders. Preliminary data suggest that it may interact with neurotransmitter receptors, offering a novel approach to treating neurodegenerative diseases like Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its therapeutic potential, 3-(3-Chloropyridin-4-yl)propan-1-ol has also been explored as a building block for more complex molecules. Its versatile chemical structure allows for various modifications, enabling the creation of derivatives with enhanced biological activity and selectivity. This adaptability makes it a valuable asset in medicinal chemistry and drug design.

Despite these promising developments, challenges remain. The compound's pharmacokinetics and toxicity profiles are not yet fully understood, necessitating comprehensive preclinical studies. Researchers are also working on improving its solubility and bioavailability to enhance its therapeutic efficacy.

In conclusion, 3-(3-Chloropyridin-4-yl)propan-1-ol (CAS: 1493086-34-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory agents to CNS therapeutics, highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical benefits.

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